Cas no 19694-06-5 (4-hydroxy-3-[[2-methoxy-5-[[2-(sulphooxy)ethyl]sulphonyl]phenyl]azo]naphthalene-2,7-disulphonic acid)

• Product name: 4-hydroxy-3-[[2-methoxy-5-[[2-(sulphooxy)ethyl]sulphonyl]phenyl]azo]naphthalene-2,7-disulphonic acid
• CAS No: 19694-06-5
• MF: C₁₉H₁₈N₂O₁₄S₄
• MW: 626.61122
• CID: 1388358
• PubChem ID: 88199

4-hydroxy-3-[[2-methoxy-5-[[2-(sulphooxy)ethyl]sulphonyl]phenyl]azo]naphthalene-2,7-disulphonic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-[[2-methoxy-5-[[2-(sulphooxy)ethyl]sulphonyl]phenyl]azo]naphthalene-2,7-disulphonic acid
• 4-Hydroxy-3-((2-methoxy-5-((2-(sulphooxy)ethyl)sulphonyl)phenyl)azo)naphthalene-2,7-disulphonic acid
• (3E)-3-[2-(2-methoxy-5-{[2-(sulfooxy)ethyl]sulfonyl}phenyl)hydrazinylidene]-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid
• (3E)-3-[[2-methoxy-5-(2-sulfooxyethylsulfonyl)phenyl]hydrazinylidene]-4-oxonaphthalene-2,7-disulfonic acid
• EINECS 243-230-9
• SCHEMBL13880657
• NS00047616
• 4-Hydroxy-3-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-2,7-naphthalenedisulfonic acid
• 19694-06-5
• RHFVYRXTYMIXOQ-UHFFFAOYSA-N
• DTXSID701111144

• Inchi： InChI=1S/C19H18N2O14S4/c1-34-16-5-3-12(36(23,24)7-6-35-39(31,32)33)10-15(16)20-21-18-17(38(28,29)30)9-11-8-13(37(25,26)27)2-4-14(11)19(18)22/h2-5,8-10,22H,6-7H2,1H3,(H,25,26,27)(H,28,29,30)(H,31,32,33)
• InChI Key： RHFVYRXTYMIXOQ-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)S(=O)(=O)CCOS(=O)(=O)O)N=NC2=C(C=C3C=C(C=CC3=C2O)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 625.96414
• Monoisotopic Mass: 625.96408795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 294Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 257.17